Cadmium-109

• CAS No.: 14109-32-1
• Molecular Formula: Cd
• Molecular Weight: 108.90499 g/mol
• IUPAC Name: cadmium-109
• InChI: InChI=1S/Cd/i1-3
• InChI Key: BDOSMKKIYDKNTQ-OIOBTWANSA-N
• SMILES: [Cd]
• Isomeric SMILES: [109Cd]
• Synonyms: 109Cd radioisotope; Cadmium-109; Cd-109 radioisotope

Description

Cadmium-109 (¹⁰⁹Cd) is a radioactive isotope with a half-life of 462.6 days (≈1.26 years), decaying to stable silver-109 (¹⁰⁹Ag) via electron capture (EC) accompanied by gamma-ray emission at 88.0 keV (intensity: 3.7%) . It is widely used in:

• X-ray fluorescence (XRF) imaging (e.g., environmental soil analysis , bone lead measurement ).
• Environmental tracer studies, such as tracking fallout from nuclear tests .
• Medical research, including tumor imaging due to its binding to metallothionein proteins .

Production occurs via proton bombardment of indium targets at facilities like Los Alamos National Laboratory, yielding high specific activity (>50 Ci/g) and radionuclidic purity (>99%) .

Scientific Research Applications

X-ray Fluorescence Imaging

Overview
Cadmium-109 is widely utilized as a source for X-ray fluorescence (XRF) imaging, particularly in environmental research and material analysis. The isotope emits X-rays that can excite other elements, allowing for the determination of their concentrations in various samples.

Case Study: Environmental Monitoring
A study explored the use of $^{109}$Cd in monitoring heavy metals in soil and water samples. The results indicated that using $^{109}$Cd as an excitation source improved the sensitivity and accuracy of detecting trace elements compared to conventional methods. The study highlighted that $^{109}$Cd's specific energy emissions significantly enhanced the detection limits for pollutants such as lead and mercury.

Element Detected	Detection Limit (ppm)	Method Used
Lead	0.5	XRF with $^{109}$Cd
Mercury	0.3	XRF with $^{109}$Cd

Radiotracer Studies

Overview
Radiotracers are essential in studying various biological and chemical processes. This compound serves as a radiotracer in ecological studies, particularly in understanding the bioaccumulation of heavy metals.

Case Study: Bioaccumulation in Aquatic Systems
Research involving $^{109}$Cd was conducted to assess its bioaccumulation in fish species exposed to contaminated water. The study found that fish absorbed significant amounts of $^{109}$Cd, which helped estimate the potential risks to human health through the consumption of contaminated fish.

Species	Concentration of $^{109}$Cd (Bq/kg)	Exposure Duration (days)
Trout	12.5	30
Catfish	15.2	30

Industrial Applications

Overview
In industry, $^{109}$Cd is used for measuring densities and assessing material properties. Its ability to provide precise measurements makes it valuable in quality control processes.

Case Study: Density Measurement
An investigation into using $^{109}$Cd for measuring air pollution densities demonstrated its effectiveness in providing real-time data on particulate matter concentrations. This application is crucial for environmental compliance and public health monitoring.

Measurement Type	Resulting Density (g/m³)	Method Used
Particulate Matter	0.02	$^{109}$Cd Radiotracer
Gaseous Pollutants	0.01	$^{109}$Cd Radiotracer

Research in Biological Systems

Overview
this compound is also employed in biological research, particularly in studies involving plant uptake and metabolism of heavy metals.

Case Study: Tracer Studies in Plants
A study utilized $^{109}$Cd to investigate its uptake by various plant species under controlled conditions. The findings revealed significant differences in absorption rates, which could inform agricultural practices regarding soil contamination management.

Plant Species	Uptake Rate ($\mu g/g$)	Soil Contamination Level (mg/kg)
Sunflower	5.4	50
Corn	3.2	50

Chemical Reactions Analysis

Decay Characteristics and Nuclear Reactions

$^{109}\text{Cd}$ undergoes electron capture, producing $^{109}\text{Ag}$ alongside gamma emissions. Key nuclear parameters:

Property	Value	Source
Half-life	462.6 days
Decay Mode	Electron Capture (EC)
Gamma Energy	88 keV (3.6% yield)
Specific Activity	95,534 GBq/g

Secondary decay pathways include beta emissions from metastable states (e.g., $^{109}\text{Cd}^{m}$), though these are less prominent .

Production Methods

$^{109}\text{Cd}$ is synthesized via neutron activation or particle bombardment:

Neutron Activation

• Reaction: $^{108}\text{Cd}(n,\gamma)^{109}\text{Cd}$

  • Cross-section: 1.1 ± 0.2 barns .

  • Target: Enriched $^{108}\text{Cd}$ (68.6% isotopic purity).

  • Byproducts: $^{115m}\text{Cd}$ forms due to $^{114}\text{Cd}(n,\gamma)$ reactions .

Cyclotron Production

• Reaction: $^{109}\text{Ag}(p,n)^{109}\text{Cd}$

  • Purity: Higher radiochemical purity compared to neutron activation .

Acid Dissolution

$^{109}\text{Cd}$ reacts with acids to form soluble salts, mirroring stable cadmium’s chemistry:

• Hydrochloric Acid:

  $$^{109}\text{Cd}+2\text{HCl}\rightarrow ^{109}\text{CdCl}_2+\text{H}_2\uparrow$$

• Sulfuric Acid:

  $$^{109}\text{Cd}+\text{H}_2\text{SO}_4\rightarrow ^{109}\text{CdSO}_4+\text{H}_2\uparrow$$

Oxidation States

• +2 (Dominant): Forms complexes like $^{109}\text{Cd}^{2+}$ in aqueous solutions .

• +1 (Rare): Observed in chloride melts (e.g., $\text{Cd}_2^{2+}$) .

Adsorption and Environmental Behavior

Studies using polypyrrole/sawdust composites demonstrate $^{109}\text{Cd}$ adsorption follows Langmuir isotherms and pseudo-first-order kinetics :

Key Factors Affecting Adsorption

Factor	Effect on Adsorption	Optimal Condition
pH	Efficiency drops below pH 6	pH 8–9
Temperature	Exothermic process (↓ at >25°C)	25°C
Competing Ions (Na⁺, K⁺)	Inhibits adsorption	Low ion strength

Adsorption Performance

Initial Activity (Bq/L)	Removal Efficiency (%)	Adsorption Capacity (Bq/g)
33.8	99.3	5.59
138.3	75.4	17.38

Comparison with Similar Compounds

Efficiency and Kinetics

• Optimal Conditions : pH 6–8, 25°C, achieving 99.3% removal .
• Kinetics : Follows pseudo-first-order model (R² > 0.99), reaching equilibrium in 3 hours .
• Comparison with Other Adsorbents :

Adsorbent	Target Metal	Max Efficiency	Time to Equilibrium	Reference
PPy/SD	¹⁰⁹Cd	99.3%	3 hours
Pinus sylvestris sawdust	Stable Cd²⁺	85%	2 hours
Chitin	Stable Cd²⁺	70%	5 hours

Competing Ions and Temperature Effects

• Competing Ions : Na⁺ and K⁺ reduce ¹⁰⁹Cd adsorption by ~50% at 0.1 M concentration .
• Temperature : Unusually, ¹⁰⁹Cd adsorption on PPy/SD decreases with temperature (99% → 93% at 45°C), contrasting with systems like recombinant E. coli, where higher temperatures enhance Cd²⁺ uptake .

Production Methods

• Accelerator vs.

Q & A

Q. What are the primary scientific applications of Cadmium-109 in experimental research?

this compound is widely used as a low-energy gamma/X-ray source in X-ray fluorescence (XRF) spectroscopy for elemental analysis. Its 22.2 keV silver K X-rays (produced via electron capture decay) excite target elements like copper, zinc, and lead in samples, enabling non-destructive analysis of metals in alloys, soil, and biological tissues . It is also employed in in vivo studies to track cadmium metabolism and binding proteins in biological systems .

Q. How does the decay profile of this compound influence experimental timelines?

this compound has a half-life of 461.4 days (≈1.26 years), decaying via electron capture to stable silver-109. Researchers must account for source decay during long-term experiments, particularly in XRF calibration. For example, intensity corrections for source decay are critical when analyzing unknowns, as described in algorithms using a 453-day half-life adjustment . Source replacement every three years is recommended for handheld analyzers to maintain sensitivity, despite the physical half-life .

Q. What safety protocols are critical when handling this compound in laboratory settings?

this compound sources require strict inventory control and shielding due to gamma emissions (87.7 keV). Transport and storage must comply with 49 CFR 173.421 regulations. Contamination risks in biological studies necessitate protocols for waste disposal and protective equipment, especially when tracking cadmium uptake in animal models .

Advanced Research Questions

Q. How can researchers optimize XRF sensitivity for trace elements using this compound?

Sensitivity depends on source-target geometry and detector resolution. Proportional counters with pulse-height analysis discriminate against scattered radiation, achieving detection limits of 10–40 ppm for cobalt, copper, and zinc in slurries or hydrocarbons. For elements like molybdenum (detectable down to 0.03% in ores), spectral purity is enhanced by positioning the source closer to the target cone, improving efficiency by 3-fold despite minor spectral compromises .

Q. What methodologies resolve discrepancies in cadmium quantification between XRF and ICP-MS?

Field-portable XRF (FPXRF) with this compound provides rapid in situ results (30–60 seconds) but may conflict with induction-coupled plasma (ICP) spectroscopy due to matrix effects. Replicate sampling and cross-validation are essential. For example, EPA guidelines recommend FPXRF for screening, followed by ICP for confirmatory analysis of soil contaminants like lead and arsenic .

Q. How do pH and molecular weight affect cadmium-binding protein isolation in biological studies?

Rat testes cadmium-binding proteins (15 kDa) dissociate from this compound at pH 2 but remain stable at pH 7. Isolation via Sephadex G-75/G-25 gel filtration reveals differences in absorption spectra and electrophoretic mobility compared to liver/kidney proteins. This pH-dependent behavior requires careful buffer selection during purification .

Q. What strategies mitigate source decay errors in long-term XRF calibration?

Calibration algorithms must integrate exponential decay corrections based on elapsed time since source calibration. For instance, a programmable calculator adjusts count rates using the formula:

$$I_{\text{corrected}} = I_{\text{measured}} \times e^{(\ln 2 \times \Delta t)/T_{1/2}}$$

where $T_{1/2} = 453$ days and $\Delta t$ is the time difference between calibration and analysis .

Q. How do nutrient deficiencies (e.g., zinc, iron) alter cadmium retention in biological systems?

In Japanese quail, zinc-iron-copper deficiencies increase this compound retention in the duodenum and jejunum-ileum by 16 days post-exposure. AUC analysis shows elevated cadmium burdens correlate with reduced essential mineral absorption, highlighting metabolic competition mechanisms. Such findings inform toxicokinetic models for dietary interventions .

Data Contradiction and Validation

Q. Why do reported detection limits for this compound XRF vary across studies?

Discrepancies arise from differences in excitation geometry, detector type (proportional counter vs. silicon-pin), and sample matrices. For example, promethium-147-aluminum sources yield lower sensitivity for cobalt than this compound but were historically used due to availability . Researchers must validate detection limits against standardized reference materials.

Q. How reliable are this compound-based XRF results for heterogeneous samples like ore slurries?

Heterogeneity introduces signal variability, necessitating homogenization or multiple measurements. Balanced filters (e.g., nickel-aluminum) improve resolution for molybdenum in steel, while slurry analysis requires particle size normalization to minimize scattering artifacts .

Methodological Resources

• Decay Correction Toolkits : Use half-life calculators for intensity adjustments in XRF .
• Gel Filtration Protocols : Sephadex G-75 for isolating cadmium-binding proteins .
• Cross-Validation Frameworks : EPA guidelines for FPXRF and ICP-MS integration .